Cas no 944782-87-0 (1-(1H-Benzimidazol-2-yl)-4-ethyl-3-methyl-1H-pyrazol-5-ol)
1-(1H-Benzimidazol-2-yl)-4-ethyl-3-methyl-1H-pyrazol-5-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(1H-Benzimidazol-2-yl)-4-ethyl-3-methyl-1H-pyrazol-5-ol
- ALBB-017038
- 2-(1H-benzimidazol-2-yl)-4-ethyl-5-methyl-1H-pyrazol-3-one
- STK614128
- 1-(1H-1,3-benzodiazol-2-yl)-4-ethyl-3-methyl-1H-pyrazol-5-ol
- 944782-87-0
- H31878
- 1-(1H-Benzo[d]imidazol-2-yl)-4-ethyl-3-methyl-1H-pyrazol-5-ol
- MFCD08132363
- 1H-pyrazol-5-ol, 1-(1H-benzimidazol-2-yl)-4-ethyl-3-methyl-
- LS-05411
- AKOS002315586
- STK241731
- AKOS005548684
- 2-(1H-benzimidazol-2-yl)-4-ethyl-5-methyl-1,2-dihydro-3H-pyrazol-3-one
-
- MDL: MFCD08132363
- Inchi: 1S/C13H14N4O/c1-3-9-8(2)16-17(12(9)18)13-14-10-6-4-5-7-11(10)15-13/h4-7,16H,3H2,1-2H3,(H,14,15)
- InChI Key: CYHVECGLZNVEKT-UHFFFAOYSA-N
- SMILES: O=C1C(CC)=C(C)NN1C1=NC2C=CC=CC=2N1
Computed Properties
- Exact Mass: 242.11676108Da
- Monoisotopic Mass: 242.11676108Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 61Ų
1-(1H-Benzimidazol-2-yl)-4-ethyl-3-methyl-1H-pyrazol-5-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H289905-250mg |
1-(1H-Benzimidazol-2-yl)-4-ethyl-3-methyl-1H-pyrazol-5-ol |
944782-87-0 | 250mg |
$ 275.00 | 2022-06-04 | ||
| TRC | H289905-500mg |
1-(1H-Benzimidazol-2-yl)-4-ethyl-3-methyl-1H-pyrazol-5-ol |
944782-87-0 | 500mg |
$ 450.00 | 2022-06-04 | ||
| TRC | H289905-1000mg |
1-(1H-Benzimidazol-2-yl)-4-ethyl-3-methyl-1H-pyrazol-5-ol |
944782-87-0 | 1g |
$ 720.00 | 2022-06-04 | ||
| Chemenu | CM530515-1g |
1-(1H-Benzo[d]imidazol-2-yl)-4-ethyl-3-methyl-1H-pyrazol-5-ol |
944782-87-0 | 97% | 1g |
$264 | 2024-07-19 | |
| abcr | AB410129-500 mg |
1-(1H-Benzimidazol-2-yl)-4-ethyl-3-methyl-1H-pyrazol-5-ol |
944782-87-0 | 500MG |
€254.60 | 2023-02-03 | ||
| abcr | AB410129-1 g |
1-(1H-Benzimidazol-2-yl)-4-ethyl-3-methyl-1H-pyrazol-5-ol |
944782-87-0 | 1g |
€322.50 | 2023-04-24 | ||
| abcr | AB410129-500mg |
1-(1H-Benzimidazol-2-yl)-4-ethyl-3-methyl-1H-pyrazol-5-ol; . |
944782-87-0 | 500mg |
€269.00 | 2025-04-14 | ||
| abcr | AB410129-1g |
1-(1H-Benzimidazol-2-yl)-4-ethyl-3-methyl-1H-pyrazol-5-ol; . |
944782-87-0 | 1g |
€317.00 | 2025-04-14 | ||
| A2B Chem LLC | AU95154-500mg |
1-(1H-Benzimidazol-2-yl)-4-ethyl-3-methyl-1h-pyrazol-5-ol |
944782-87-0 | >95% | 500mg |
$467.00 | 2024-07-18 | |
| A2B Chem LLC | AU95154-1g |
1-(1H-Benzimidazol-2-yl)-4-ethyl-3-methyl-1h-pyrazol-5-ol |
944782-87-0 | >95% | 1g |
$509.00 | 2024-07-18 |
1-(1H-Benzimidazol-2-yl)-4-ethyl-3-methyl-1H-pyrazol-5-ol Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 1-(1H-Benzimidazol-2-yl)-4-ethyl-3-methyl-1H-pyrazol-5-ol
Comprehensive Overview of 1-(1H-Benzimidazol-2-yl)-4-ethyl-3-methyl-1H-pyrazol-5-ol (CAS No. 944782-87-0)
1-(1H-Benzimidazol-2-yl)-4-ethyl-3-methyl-1H-pyrazol-5-ol (CAS No. 944782-87-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound combines a benzimidazole core with a pyrazole moiety, making it a versatile candidate for drug discovery and development. Researchers are particularly interested in its role as a scaffold for designing novel therapeutic agents, especially in the fields of oncology and infectious diseases.
The molecular structure of 1-(1H-Benzimidazol-2-yl)-4-ethyl-3-methyl-1H-pyrazol-5-ol features a benzimidazole ring fused to a pyrazole ring, which is further substituted with ethyl and methyl groups. This configuration enhances its binding affinity to various biological targets, such as enzymes and receptors. Recent studies have explored its potential as an inhibitor of key pathways involved in inflammation and cell proliferation, aligning with current trends in precision medicine and targeted therapy.
In the context of drug discovery, 1-(1H-Benzimidazol-2-yl)-4-ethyl-3-methyl-1H-pyrazol-5-ol stands out due to its bioavailability and metabolic stability. These properties are critical for developing orally active drugs, a major focus in modern pharmacology. The compound's ability to modulate specific protein interactions has also sparked interest in proteomics and chemoinformatics, where it is used as a reference molecule for virtual screening and molecular docking studies.
Another area of exploration for CAS No. 944782-87-0 is its potential application in antimicrobial research. With the rise of antibiotic-resistant pathogens, scientists are investigating novel compounds like this one for their efficacy against multidrug-resistant bacteria. Its heterocyclic framework is known to disrupt microbial cell membranes, offering a promising avenue for next-generation antibiotics.
From a synthetic chemistry perspective, the preparation of 1-(1H-Benzimidazol-2-yl)-4-ethyl-3-methyl-1H-pyrazol-5-ol involves multi-step reactions, including condensation and cyclization processes. Optimizing these synthetic routes is a hot topic in green chemistry, where researchers aim to reduce waste and improve yield using catalytic methods and solvent-free conditions. This aligns with the growing demand for sustainable practices in chemical manufacturing.
In summary, 1-(1H-Benzimidazol-2-yl)-4-ethyl-3-methyl-1H-pyrazol-5-ol (CAS No. 944782-87-0) is a compound of high interest in multiple scientific disciplines. Its structural complexity, biological activity, and synthetic versatility make it a valuable subject for ongoing research. As the scientific community continues to explore its potential, this compound may play a pivotal role in advancing personalized medicine, antimicrobial therapy, and sustainable chemistry.
944782-87-0 (1-(1H-Benzimidazol-2-yl)-4-ethyl-3-methyl-1H-pyrazol-5-ol) Related Products
- 140398-58-9(1H-Pyrazol-5-ol, 3-methyl-4-(2-phenoxyethyl)-1-(2-pyrimidinyl)-)
- 140398-60-3(1H-Pyrazol-5-ol, 3-methyl-4-(phenylmethyl)-1-(2-pyrimidinyl)-)
- 140398-62-5(1H-Pyrazol-5-ol, 4-[1,1'-biphenyl]-4-yl-3-methyl-1-(2-pyrimidinyl)-)
- 140398-57-8(1H-Pyrazol-5-ol, 4-dodecyl-3-methyl-1-(2-pyrimidinyl)-)
- 140398-55-6(1H-Pyrazol-5-ol, 4-butyl-3-methyl-1-(2-pyrimidinyl)-)
- 140398-63-6(1H-Pyrazol-5-ol, 3-methyl-4-(1-phenylethyl)-1-(2-pyrimidinyl)-)
- 140398-59-0(1H-Pyrazol-5-ol, 4-(1,1-dimethyl-2-propynyl)-3-methyl-1-(2-pyrimidinyl)-)
- 140398-54-5(1H-Pyrazol-5-ol, 4-methyl-3-(1-methylethyl)-1-(2-pyrimidinyl)-)
- 140398-56-7(1H-Pyrazol-5-ol, 4-heptyl-3-methyl-1-(2-pyrimidinyl)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)